ethyl 1H-1,2,3-triazole-4-carboxylate
Overview
Description
Ethyl 1H-1,2,3-triazole-4-carboxylate (ETC) is an organic compound with a wide range of applications in the scientific research field . It is a versatile compound that can be used for a variety of purposes, including synthesis, biochemical and physiological studies, and for lab experiments .
Synthesis Analysis
The synthesis of 1,2,3-triazoles has been revolutionized by the copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes . This reaction allows for the formation of these structures using a reliable, regioselective, and high-yielding process .Molecular Structure Analysis
The molecular structure of ethyl 1H-1,2,3-triazole-4-carboxylate can be represented by the formula C5H7N3O2 . The InChI code for this compound is 1S/C5H7N3O2/c1-2-10-5(9)4-3-6-8-7-4/h3H,2H2,1H3, (H,6,7,8) .Chemical Reactions Analysis
Triazoles and their derivatives have significant biological properties including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities . They are also important in organocatalysis, agrochemicals, and materials science .Physical And Chemical Properties Analysis
Ethyl 1H-1,2,3-triazole-4-carboxylate is a white to yellow solid . It has a molecular weight of 141.13 . The compound is stored at room temperature .Scientific Research Applications
- Anticancer Agents : Several 1H-1,2,3-triazole derivatives exhibit potent anticancer properties. For instance, compounds like Itraconazole, Fluconazole, and Voriconazole are commonly used antifungals in clinical practice .
- Antituberculosis Drugs : Researchers have developed 1H-1,2,3-triazole-based compounds with anti-tuberculosis activity, contributing to the fight against this infectious disease .
- Antibacterial Agents : The 1H-1,2,3-triazole core has been incorporated into molecules with antibacterial effects, addressing bacterial infections .
- Anti-Inflammatory Agents : Some 1H-1,2,3-triazole derivatives possess anti-inflammatory properties, making them potential candidates for managing inflammatory conditions .
- Antiviral Agents : The 1H-1,2,3-triazole ring is also present in broad-spectrum antiviral drugs like Ribavirin .
Bioconjugation and Biosensors
1H-1,2,3-triazoles serve as valuable building blocks in bioconjugation strategies. They are used to link biomolecules (such as proteins, peptides, or nucleic acids) to other functional entities. Additionally, 1H-1,2,3-triazole-containing compounds play a role in developing biosensors for clinical diagnostic assays .
Supramolecular Chemistry and Material Science
The unique structure of 1H-1,2,3-triazoles enables the formation of non-covalent bonds with enzymes and receptors. This property has implications in supramolecular chemistry, liquid crystals, and polymeric materials .
Industrial Applications
Beyond medicine, 1H-1,2,3-triazoles find use in various industrial contexts:
- Agrochemicals : They contribute to the manufacturing of agrochemicals, which play a vital role in agriculture .
- Corrosion Inhibitors : 1H-1,2,3-triazoles are employed as components in corrosion inhibitors .
- Photostabilizers : These compounds enhance the stability of photosensitive materials .
- Dyes : 1H-1,2,3-triazole derivatives are used in dye synthesis .
Structural Units in Polymers
Researchers have incorporated 1H-1,2,3-triazoles into polymer structures, leading to novel materials with diverse properties .
Bioimaging Agents
Certain 1H-1,2,3-triazole-based compounds serve as bioimaging agents, aiding in visualizing biological processes and disease states .
Safety And Hazards
Future Directions
The future directions of research on ethyl 1H-1,2,3-triazole-4-carboxylate and related compounds could involve further exploration of their biological activities and potential therapeutic applications. For example, novel scaffolds of triazole-pyrimidine-based compounds have been suggested as potential neuroprotective and anti-neuroinflammatory agents .
properties
IUPAC Name |
ethyl 2H-triazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2/c1-2-10-5(9)4-3-6-8-7-4/h3H,2H2,1H3,(H,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMGCDMZWMQQHMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNN=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30423546 |
Source
|
| Record name | ethyl 1H-1,2,3-triazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30423546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1H-1,2,3-triazole-4-carboxylate | |
CAS RN |
1084802-21-0, 40594-98-7 |
Source
|
| Record name | 2H-1,2,3-Triazole-4-carboxylic acid, ethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1084802-21-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 1H-1,2,3-triazole-5-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40594-98-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | ethyl 1H-1,2,3-triazole-4-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30423546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 1H-1,2,3-triazole-5-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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